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Compound of Interest

1,3-Dimethylimidazole-2(3H)-
Compound Name:
thione

Cat. No.: B1594170

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,3-
Dimethylimidazole-2(3H)-thione, also known as Methimazole. Adherence to these
procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Summary

1,3-Dimethylimidazole-2(3H)-thione is a hazardous substance that requires careful handling.
Key hazards include:

Acute Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation and may cause an allergic skin reaction.[1]

Eye Damage: Causes serious eye damage.[1]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2][3]

Personal Protective Equipment (PPE) and Exposure
Limits
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The following table summarizes the recommended personal protective equipment and
available occupational exposure limits for 1,3-Dimethylimidazole-2(3H)-thione.
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Parameter

Recommendation/Limit

Source/Notes

Eye Protection

Chemical safety goggles or a

face shield.

[1][4] Use equipment tested
and approved under
government standards such as
NIOSH (US) or EN 166 (EU).

Hand Protection

Impervious gloves (e.g.,
Nitrile).[5]

For prolonged or frequently
repeated contact, a glove with
a protection class of 5 or
higher (breakthrough time >
240 minutes) is recommended.
For brief contact, a glove with
a protection class of 3 or
higher (breakthrough time > 60

minutes) is recommended.[4]

Skin and Body Protection

Laboratory coat. For larger
quantities, a disposable
coverall of low permeability
and disposable shoe covers

are recommended.

[4]

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a NIOSH-
certified dust respirator should
be used.[4] For conditions with
unknown exposure, a full-face
pressure-demand SCBA is

recommended.[4]

Engineering controls like local
exhaust ventilation are the
primary means to control

exposure.[6]

Occupational Exposure Limits
(OELs)

OSHA PEL: Not established
for Methimazole. For "inert or
nuisance dust," the limit is 15
mg/m3 (total dust) and 5 mg/m3

(respirable fraction).[4]

ACGIH TLV: Not established

for Methimazole.

NIOSH REL: Not established

for Methimazole.
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Other OELs: Various
international OELs exist for
) Researchers should consult
Methimazole, for example, an
ACGIH TWA of 2 mg/m3 is
listed in some safety data

sheets.[7]

their institution's specific safety

guidelines.

Operational Plan: Step-by-Step Handling
Procedures

Proper handling of 1,3-Dimethylimidazole-2(3H)-thione is crucial to minimize exposure risk.
The following workflow outlines the key steps from preparation to cleanup.
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Workflow for Handling 1,3-Dimethylimidazole-2(3H)-thione

Preparation

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A

2. Prepare

(Ensure good ventilation, clear area)

Workspace

A 4

3. Gather Materials
(Chemical, equipment, waste container)

Proceed to handling

Chemica‘I'HandIing

4. Weighing

(Use a balance in a ventilated enclosure if possible)

A 4

5. Transfer/Use
(Avoid generating dust, handle gently)

After use
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(Wipe dowi

n surfaces)
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8. Dispose of Waste
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9. Doff PPE Correctly
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A

/

10. Wash Hands Thoroughly

Safe Handling Workflow
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Detailed Experimental Protocol for Safe Handling:
e Preparation:

o Don PPE: Before handling the chemical, put on all required personal protective equipment
as detailed in the table above. Ensure gloves are inspected for any damage.

o Workspace Setup: Work in a well-ventilated area, such as a chemical fume hood.[4]
Ensure the workspace is clean and uncluttered. Have a designated, labeled waste
container ready.

o Material Gathering: Bring all necessary equipment (spatulas, weigh boats, glassware) and
the chemical container to the workspace.

e Chemical Handling:

o Weighing: If weighing the solid, do so carefully to avoid creating dust. If possible, use a
balance inside a ventilated enclosure.

o Transfer and Use: When transferring the chemical, do so gently. Avoid all personal
contact, including inhalation.[4] Do not eat, drink, or smoke while handling the chemical.[4]

o Cleanup:

o Equipment Decontamination: Clean all non-disposable equipment that came into contact
with the chemical. The initial rinse should be collected as hazardous waste.

o Workspace Cleaning: Wipe down the work surface with a suitable cleaning agent. Dispose
of cleaning materials as contaminated waste.

e Post-Handling:

o Waste Disposal: Securely seal the hazardous waste container and label it appropriately.
Follow the detailed disposal plan below.

o Doffing PPE: Remove PPE in an order that minimizes the risk of self-contamination (e.qg.,
remove gloves last).
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o Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[4]
Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed.
Spill Cleanup Protocol:
o Evacuate and Secure: Alert others in the area and restrict access to the spill site.

o Don PPE: Wear appropriate PPE, including respiratory protection if the spill is large or in a

poorly ventilated area.
o Containment:

o For Powder Spills: Gently cover the spill with an absorbent mat.[8] Carefully wet the mat
with water to prevent dust from becoming airborne.[3][9]

o For Liquid Spills: Cover the spill with an absorbent material, working from the outside in.
e Cleanup:

o Use a scoop and scraper to collect the absorbed material.[8]

o Place all contaminated materials into a labeled, sealable hazardous waste container.[5][8]
o Decontamination:

o Clean the spill area multiple times with a detergent and water solution.[8]

o Some protocols suggest a final rinse with a 10% bleach solution followed by a 1% sodium
thiosulfate solution.[3]

» Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.
Waste Disposal Plan:

All waste containing 1,3-Dimethylimidazole-2(3H)-thione must be treated as hazardous

waste.
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Disposal Plan for 1,3-Dimethylimidazole-2(3H)-thione

Waste Collection

1. Collect Solid Waste 2. Collect Liquid Waste
(Unused chemical, contaminated items) (Contaminated solvents, first rinse)

e

3. Use Labeled, Sealed Containers

Prepare for storage

Interim Storage

4. Store in Designated Area
(Away from incompatible materials)

Ready for disposal

Final Dlisposal

5. Contact Environmental Health & Safety (EHS)

i

6. Arrange for Professional Disposal

Click to download full resolution via product page

Chemical Waste Disposal Plan

Detailed Disposal Protocol:

o Waste Segregation:
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o Solid Waste: Collect unused or waste 1,3-Dimethylimidazole-2(3H)-thione, contaminated
gloves, wipes, and other solid materials in a designated, leak-proof, and clearly labeled
hazardous waste container.[10]

o Liquid Waste: Collect any solutions containing the chemical or the first rinse from
decontaminating glassware in a separate, labeled hazardous liquid waste container.

o Empty Containers: "Empty" containers that held the chemical should be rinsed three times.
The first rinseate must be collected as hazardous waste. Subsequent rinses may be
disposed of down the drain with copious amounts of water, depending on local regulations.
Deface the label on the empty container before disposal in regular trash.

o Container Management:

o Keep waste containers securely sealed when not in use.[4]

o Ensure containers are properly labeled with "Hazardous Waste" and the chemical name.
o Storage:

o Store waste containers in a designated, secure area away from incompatible materials,
such as strong oxidizing agents.[6]

» Final Disposal:
o Do not dispose of this chemical down the drain or in the regular trash.[4]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste by a licensed contractor.[11] All waste
must be handled in accordance with local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717808210000007504084876823870095/M1976_MSDS.pdf
https://www.cdc.gov/niosh/docs/2016-161/pdfs/2016-161.pdf
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://datasheets.scbt.com/sc-205747.pdf
https://animalsbodymindspirit.com/wp-content/uploads/2024/11/Methimazole_tablets_22-Oct-2018-Pfizer.pdf
https://www.spectrumchemical.com/media/sds/M1137_AGHS.pdf
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/methimazole.pdf
https://www.eviq.org.au/clinical-resources/administration-of-anti-cancer-drugs/919-hazardous-drug-spill-management
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://nhsdorset.nhs.uk/Downloads/aboutus/medicines-management/NHS%20Dorset%20Site/2024%20Quick%20reference%20guide%20to%20pharmaceutical%20waste%20disposal.docx
https://www.benchchem.com/product/b1594170#personal-protective-equipment-for-handling-1-3-dimethylimidazole-2-3h-thione
https://www.benchchem.com/product/b1594170#personal-protective-equipment-for-handling-1-3-dimethylimidazole-2-3h-thione
https://www.benchchem.com/product/b1594170#personal-protective-equipment-for-handling-1-3-dimethylimidazole-2-3h-thione
https://www.benchchem.com/product/b1594170#personal-protective-equipment-for-handling-1-3-dimethylimidazole-2-3h-thione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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